Methyl 1-benzylpyrrolidine-3-carboxylate
Cat. No. B093951
Key on ui cas rn:
17012-21-4
M. Wt: 219.28 g/mol
InChI Key: GDWFCUOFVSNTTG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05132316
Procedure details
A solution of methyl 1-benzyl-2-oxo-4-pyrrolidylcarboxylate (D10, 35.4 g, 0.18 mole) in dry THF (135 ml) was added dropwise over 30 mins to 1M borane-THF solution (228 ml, 0.23 mole) at 0° C. under nitrogen, and when addition was complete the solution was heated under reflux for 1h. The solution was cooled to room temperature, then treated dropwise with 8% hydrogen chloride/methanol (114 ml, 0.25 mole HCl) and stirred for 18h, followed by 3h at reflux. The mixture was then concentrated in vacuo and the residue treated with water (40 ml), washed with ether (2×50 ml), basified with 40% sodium hydroxide solution, saturated with potassium carbonate and extracted with ether (3×70 ml). The combined extracts were dried (Na2SO4) and concentrated in vacuo to leave a yellow oil, which was purified by distillation (b.p. 146° C.0.7mm) to give the title compound (D11) as a colourless oil (19.8 g, 50%).
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Identifiers
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REACTION_CXSMILES
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[CH2:1]([N:8]1[CH2:12][CH:11]([C:13]([O:15][CH3:16])=[O:14])[CH2:10][C:9]1=O)[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.B.C1COCC1.Cl.CO>C1COCC1>[CH2:1]([N:8]1[CH2:9][CH2:10][CH:11]([C:13]([O:15][CH3:16])=[O:14])[CH2:12]1)[C:2]1[CH:3]=[CH:4][CH:5]=[CH:6][CH:7]=1 |f:1.2,3.4|
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35.4 g
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C(C1=CC=CC=C1)N1C(CC(C1)C(=O)OC)=O
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228 mL
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B.C1CCOC1
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135 mL
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solvent
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C1CCOC1
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Step Two
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114 mL
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Cl.CO
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Conditions
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AMBIENT
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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ADDITION
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when addition
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TEMPERATURE
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TEMPERATURE
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was heated
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TEMPERATURE
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TEMPERATURE
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under reflux for 1h
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Duration
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1 h
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TEMPERATURE
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TEMPERATURE
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at reflux
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CONCENTRATION
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CONCENTRATION
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Details
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The mixture was then concentrated in vacuo
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ADDITION
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ADDITION
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Details
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the residue treated with water (40 ml)
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WASH
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WASH
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Details
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washed with ether (2×50 ml)
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EXTRACTION
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EXTRACTION
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Details
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extracted with ether (3×70 ml)
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DRY_WITH_MATERIAL
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DRY_WITH_MATERIAL
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Details
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The combined extracts were dried (Na2SO4)
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CONCENTRATION
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CONCENTRATION
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Details
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concentrated in vacuo
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CUSTOM
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CUSTOM
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Details
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to leave a yellow oil, which
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DISTILLATION
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DISTILLATION
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was purified by distillation (b.p. 146° C.0.7mm)
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Outcomes
Product
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product
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C(C1=CC=CC=C1)N1CC(CC1)C(=O)OC
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Measurements
| Type | Value | Analysis |
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| AMOUNT: MASS | 19.8 g | |
| YIELD: PERCENTYIELD | 50% | |
| YIELD: CALCULATEDPERCENTYIELD | 50.2% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
